Cas no 1807001-49-5 (Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1807001-49-5
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4863559
• Update Time: 2025-06-07

Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-10(16)6-4-15-8(9(13)14)5(3-11)7(6)12/h4,9H,2-3H2,1H3
• InChI Key： ILXLDFUNNIKWGW-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C(C(F)F)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate

Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1807001-49-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1807001-49-5) is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by the presence of multiple reactive sites, including bromo and difluoromethyl substituents, offers a unique platform for the synthesis of complex bioactive molecules.

The structural motif of Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate consists of a pyridine core appended with various functional groups that enhance its reactivity and utility. The bromo substituents at the 4- and 3-positions provide excellent handles for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

Additionally, the bromomethyl group at the 3-position allows for nucleophilic substitution reactions, enabling the introduction of diverse side chains or functional groups. This reactivity is particularly valuable in medicinal chemistry, where rapid diversification of molecular libraries is often required for hit identification and optimization.

The presence of a difluoromethyl group at the 2-position introduces a fluorine atom with unique electronic properties. Difluoromethylation is a powerful strategy in drug discovery, as fluorinated compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. Recent studies have highlighted the importance of difluoromethylation in developing next-generation therapeutics, particularly in oncology and central nervous system (CNS) disorders.

In recent years, there has been a surge in research focused on developing efficient methods for introducing fluorine atoms into organic molecules. The use of reagents like Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate has facilitated the synthesis of novel fluorinated heterocycles with promising biological activities. For instance, researchers have utilized this compound to construct pyridine derivatives that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression.

The carboxylate ester group at the 5-position of Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate provides another avenue for chemical modification. Ester functionalities can be readily converted into other functional groups such as carboxylic acids, amides, or alcohols through hydrolysis or transesterification reactions. This flexibility makes the compound an invaluable building block for generating libraries of derivatives with tailored properties.

The compound's utility extends beyond its role as a synthetic intermediate. It has been employed in the development of novel ligands for metal complexes used in catalysis and material science. The combination of bromo and difluoromethyl groups makes it an attractive candidate for generating organometallic species that participate in various catalytic cycles.

Recent advancements in flow chemistry have also leveraged the reactivity of Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate. Flow systems offer advantages such as improved reaction control, scalability, and reduced solvent consumption. Researchers have demonstrated the synthesis of complex pyridine derivatives using continuous-flow reactors, which highlights the potential of this approach for industrial applications.

The pharmaceutical industry continues to explore new ways to incorporate fluorinated pyridines into drug candidates due to their favorable pharmacokinetic properties. Compounds derived from Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate have shown promise as intermediates for kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The ability to rapidly modify its structure allows medicinal chemists to fine-tune potency and selectivity against biological targets.

In conclusion, Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1807001-49-5) is a multifunctional compound with broad applications in synthetic chemistry and drug development. Its unique structural features make it an excellent scaffold for constructing biologically active molecules with enhanced properties due to fluorination and bromination strategies. As research continues to uncover new synthetic methodologies and applications, this compound is poised to remain a cornerstone in pharmaceutical innovation.